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Compound of Interest

Compound Name: L-Tryptophan-15N2

Cat. No.: B1316090 Get Quote

Essential Safety and Handling of L-Tryptophan-
15N2
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Tryptophan-15N2. The following

procedures are designed to ensure safe handling, use, and disposal of this stable isotope-

labeled compound.

L-Tryptophan-15N2 is a non-radioactive, stable isotope-labeled amino acid. While not

classified as a hazardous substance, it should be handled with care, adhering to standard

laboratory safety practices to minimize any potential risks.[1] The primary physical hazard

associated with this compound is the potential for combustible dust formation in air.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure the safety of personnel

when handling L-Tryptophan-15N2.
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PPE Category Item Specification Rationale

Eye/Face Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 or EN 166

compliant

Protects eyes from

potential splashes or

airborne particles.[3]

[4]

Hand Protection
Disposable Nitrile or

Latex Gloves
EN 374 compliant

Prevents direct skin

contact with the

compound.[3][5]

Body Protection Laboratory Coat Standard, full-length

Protects skin and

personal clothing from

contamination.[6][7]

Respiratory Protection

Particulate Filter

Respirator (e.g., N95

or P1)

NIOSH or EN 143/149

approved

Recommended when

handling quantities

that may generate

dust.[3][8]

Foot Protection Closed-Toe Shoes -

Prevents injuries from

spills or dropped

objects.[6][7]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural steps for the safe handling of L-Tryptophan-15N2 from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[2][5][8]

Keep the container tightly closed and protected from light and moisture.[2]

2. Preparation and Weighing:
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Handle the compound in a well-ventilated area, such as a chemical fume hood, especially if

dust generation is possible.

To minimize dust, avoid shaking the container.

Use appropriate tools (e.g., spatula) for transferring the powder.

If there is a risk of dust formation, wear respiratory protection.[3]

3. Dissolution and Use:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If heating is required, use appropriate equipment and monitor the process.

4. Spill and Emergency Procedures:

Minor Spill:

Wear appropriate PPE.

Carefully sweep up the spilled solid, avoiding dust generation.[4][5]

Place the collected material into a sealed container for disposal.

Clean the spill area with a damp cloth.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if irritation develops.[4][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4][5]

Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[2][5] A self-contained breathing apparatus may be necessary for

firefighting.[2]
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Disposal Plan
L-Tryptophan-15N2 is not classified as hazardous waste. However, disposal must be

conducted in accordance with all applicable federal, state, and local environmental regulations.

[2]

Unused Product: Dispose of the unused product in its original container or a suitable labeled

container.

Contaminated Materials: Dispose of contaminated labware (e.g., weigh boats, pipette tips)

and PPE (e.g., gloves) as solid waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines. Do not empty into drains.[3]
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Workflow for Handling L-Tryptophan-15N2
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Caption: Logical workflow for the safe handling of L-Tryptophan-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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